(2,4-Dichlorophenyl)(phenyl)methanamine

• IUPAC Name: (2,4-dichlorophenyl)-phenylmethanamine
• InChI: InChI=1S/C13H11Cl2N/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8,13H,16H2
• InChI Key: WAUHYSYCFRQOFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=C(C=C(C=C2)Cl)Cl)N
• Molecular Formula: C13H11Cl2N
• Molecular Weight: 252.14 g/mol

Description

(2,4-Dichlorophenyl)(phenyl)methanamine is a unique organic compound that belongs to the phenylalkylamine class of compounds. It has a CAS Number of 1009371-05-4. The molecular weight of this compound is 252.14. It is usually stored at room temperature and is available in liquid form.

Molecular Structure Analysis

The molecular formula of (2,4-Dichlorophenyl)(phenyl)methanamine is C13H11Cl2N. The InChI Code of the compound is 1S/C13H11Cl2N/c14-10-6-7-11 (12 (15)8-10)13 (16)9-4-2-1-3-5-9/h1-8,13H,16H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of (2,4-Dichlorophenyl)(phenyl)methanamine include a predicted boiling point of 362.1±37.0 °C and a predicted density of 1.278±0.06 g/cm3. The compound also has a predicted pKa value of 7.54±0.10.

Scientific Research Applications

Catalytic Applications

• Ruthenium Complexes : (2,4-Dichlorophenyl)(phenyl)methanamine, as a part of the quinazoline-based ruthenium complex, has shown remarkable efficiency in transfer hydrogenation reactions. The ligand derived from (2,4-Dichlorophenyl)(phenyl)methanamine exhibited high conversions and turnover frequency (TOF) values when used as a catalyst in the hydrogenation of acetophenone derivatives, demonstrating its potential in catalytic applications (Karabuğa et al., 2015).

Synthesis and Characterization of Complexes

• Palladium(II) and Platinum(II) Complexes : In another study, (2,4-Dichlorophenyl)(phenyl)methanamine was used to create novel complexes with Palladium(II) and Platinum(II). These complexes, characterized by various spectroscopic techniques, were evaluated as pre-catalysts in Heck and Suzuki cross-coupling reactions, opening doors for their application in synthetic and industrial chemistry (Chiririwa et al., 2013).

Photocytotoxic Properties

• Iron(III) Complexes : A study focused on synthesizing Iron(III) complexes involving (2,4-Dichlorophenyl)(phenyl)methanamine derivatives. These complexes showed significant photocytotoxicity in red light, indicating their potential in photodynamic therapy for cancer treatment. The complexes were capable of generating reactive oxygen species and showed promising results in apoptosis induction in various cell lines (Basu et al., 2014).

Mechanistic Studies

• Computational Chemistry : (2,4-Dichlorophenyl)(phenyl)methanamine was part of a comprehensive computational study exploring the mechanisms of certain chemical reactions. The study provided valuable insights into the interaction of this compound in complex reaction networks, contributing to our understanding of its chemical behavior and potential applications in synthetic pathways (Zhou & Li, 2019).

Anticancer Activity

• Palladium(II) and Platinum(II) Schiff Bases : New complexes of Palladium(II) and Platinum(II) based on Schiff bases with (2,4-Dichlorophenyl)(phenyl)methanamine were synthesized and characterized. These complexes showed significant anticancer activity against various cancerous cell lines, indicating the potential of these compounds in the development of new therapeutic agents (Mbugua et al., 2020).

Safety and Hazards

The safety information available indicates that (2,4-Dichlorophenyl)(phenyl)methanamine is potentially dangerous. The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it can cause harm if swallowed (H302), cause skin irritation (H315), cause serious eye damage (H318), and may cause respiratory irritation (H335).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The title compound was prepared from 2,4-dichloro benzonitrile and a) phenyl magnesium bromide b) NaBH4 in MeOH in analogy to known methods.9